Cas no 2096337-96-9 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole)
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c]isothiazole
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole
-
- MDL: MFCD16995928
- Inchi: 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)10-5-6-11-9(7-10)8-18-15-11/h5-8H,1-4H3
- InChI Key: HOLSSEGFCIOQOI-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)=CS1
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM430399-1g |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c]isothiazole |
2096337-96-9 | 95%+ | 1g |
$*** | 2023-03-31 | |
| abcr | AB390177-100 mg |
Benzo[c]isothiazole-5-boronic acid pinacol ester |
2096337-96-9 | 100 mg |
€892.00 | 2023-07-19 | ||
| Key Organics Ltd | PS-13117-100MG |
Benzo[c]isothiazole-5-boronic acid pinacol ester |
2096337-96-9 | >95% | 100mg |
£671.24 | 2023-09-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00946867-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c]isothiazole |
2096337-96-9 | 95% | 1g |
¥11270.0 | 2023-03-31 | |
| Enamine | EN300-1272855-0.05g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole |
2096337-96-9 | 95% | 0.05g |
$600.0 | 2023-07-10 | |
| Enamine | EN300-1272855-0.1g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole |
2096337-96-9 | 95% | 0.1g |
$783.0 | 2023-07-10 | |
| Enamine | EN300-1272855-0.25g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole |
2096337-96-9 | 95% | 0.25g |
$1118.0 | 2023-07-10 | |
| Enamine | EN300-1272855-0.5g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole |
2096337-96-9 | 95% | 0.5g |
$1760.0 | 2023-07-10 | |
| Enamine | EN300-1272855-1.0g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole |
2096337-96-9 | 95% | 1.0g |
$2257.0 | 2023-07-10 | |
| Enamine | EN300-1272855-2.5g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole |
2096337-96-9 | 95% | 2.5g |
$4424.0 | 2023-07-10 |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole
Comprehensive Overview of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole (CAS No. 2096337-96-9)
5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole (CAS No. 2096337-96-9) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of benzothiazole derivatives, which are widely recognized for their versatile applications in drug discovery, organic synthesis, and advanced material development. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic chemistry.
In recent years, the demand for boron-based compounds like 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole has surged due to their pivotal role in the development of targeted therapeutics and functional materials. Researchers are particularly interested in its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are among the hottest topics in drug discovery. The compound's unique structure allows for precise modifications, enabling the design of molecules with enhanced bioavailability and selectivity.
The synthesis of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole typically involves the boronation of a pre-functionalized benzothiazole scaffold. This process is optimized to achieve high yields and purity, critical for its use in high-throughput screening and medicinal chemistry applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity, ensuring compliance with stringent research standards.
From a materials science perspective, 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole is explored for its potential in organic electronics, including OLEDs and organic photovoltaics. Its ability to facilitate electron transport and charge separation makes it a candidate for next-generation optoelectronic devices. This aligns with the growing interest in sustainable energy solutions and green chemistry, topics frequently searched by professionals and enthusiasts alike.
Safety and handling of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole require standard laboratory precautions. While it is not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about its solubility and compatibility with common organic solvents, which include DMSO, THF, and dichloromethane.
In summary, 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole (CAS No. 2096337-96-9) is a multifaceted compound with broad applications in cutting-edge research. Its relevance to drug discovery, materials science, and sustainable technology ensures its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is poised to play a critical role in addressing some of the most pressing challenges in healthcare and renewable energy.
2096337-96-9 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)